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Compound of Interest

Compound Name: Naphthol AS-E

Cat. No.: B1676967

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Naphthol AS-E (CAS No. 92-78-4). The information is compiled and presented to meet the
needs of laboratory and drug development professionals, with a focus on clear data
presentation, procedural guidance, and visual aids for critical safety information.

Chemical Identification and Properties

Naphthol AS-E, with the IUPAC name N-(4-chlorophenyl)-3-hydroxy-2-naphthamide, is a
chemical compound used in laboratory and manufacturing processes.[1] Its fundamental
properties are summarized in the table below.
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Property Value Reference
Chemical Formula C17H12CINO2 [1]
Molecular Weight 297.74 g/mol [1]

CAS Number 92-78-4 [11[2]
Appearance Beige to off-white solid/powder  [2][3]
Melting Point 255 - 262 °C [21[31[4]
Boiling Point ~416.5 °C (Predicted) [2][3]
Solubility Insoluble in water; Soluble in

alkaline solutions.[2]

log Pow (n-octanol/water)

2.97 at 23 °C (Bioaccumulation

is not expected)

[2]

Storage Temperature

Recommended: -20°C for
powder. Can be shipped at
room temperature for less than
2 weeks.[1]

Hazard Identification and GHS Classification

Naphthol AS-E is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin

sensitization and serious eye irritation.[1][2]

GHS Classification:[1]

» Skin Sensitisation: Category 1, 1A, 1B (H317: May cause an allergic skin reaction)

e Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)

The following diagram illustrates the GHS pictograms and signal word associated with

Naphthol AS-E.
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Hazard Statements

(H319: Causes serious eye irritation)

(H317: May cause an allergic skin reaction)

Signal Word

Warning

GHS Pictograms

Click to download full resolution via product page
GHS Pictogram and Hazard Statements for Naphthol AS-E.

Toxicological Information

The toxicological profile of Naphthol AS-E indicates low acute oral toxicity but highlights its
potential for skin and eye irritation.
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Endpoint Result Species Method Reference
Acute Oral OECD Test
o > 5,000 mg/kg Rat (female) o [2]
Toxicity (LD50) Guideline 401
Skin
Corrosion/Irritatio ~ No skin irritation Rabbit - [5]
n
Serious Eye Causes serious ]
o o Rabbit - [5]
Damage/Irritation  eye irritation
Respiratory or May cause an
) ] ) OECD Test
Skin allergic skin - o [2]
o i Guideline 429
Sensitization reaction
Escherichia
Germ Cell ) )
Negative coli/fSalmonella Ames test [5]

Mutagenicity

typhimurium

Carcinogenicity

Not classified as
a carcinogen by

IARC, ACGIH, or
OSHA.[1]

[1]

Experimental Protocols

OECD Test Guideline 401: Acute Oral Toxicity (Rescinded) This guideline, now replaced by

alternative methods, was designed to determine the median lethal dose (LD50) of a substance
after a single oral administration.[1][2] The general procedure involved:

» Administering the test substance in graduated doses to groups of rodents, with one dose per
group.[1]

» Observing the animals for signs of toxicity and mortality over a period of time.[1]

e Conducting a necropsy on all animals at the end of the study to identify any gross
pathological changes.[1]
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OECD Test Guideline 429: Skin Sensitisation (Local Lymph Node Assay - LLNA) The LLNA is
an in vivo method for identifying potential skin sensitizers.[6] The principle of the test is that
sensitizing chemicals induce lymphocyte proliferation in the lymph nodes draining the
application site.[6][7] The key steps are:

o Application of the test substance at various concentrations to the ears of mice for a set
number of days.[6]

 Intravenous injection of a radioactive marker (e.g., 3H-methyl thymidine) to label proliferating
lymphocytes.[7]

o Excision of the auricular lymph nodes and measurement of the incorporated radioactivity to
determine the stimulation index.[6][7] A stimulation index of 3 or greater indicates that the
substance is a skin sensitizer.[7]

Handling and Storage Precautions

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of Naphthol AS-E.

Handling:

» Avoid inhalation of dust and aerosols.[1]

Prevent contact with skin and eyes.[1]

Use in a well-ventilated area, preferably under a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[1][2]
Storage:
o Keep the container tightly sealed.[1]

o Store in a cool, dry, and well-ventilated place.[1][6]
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e Protect from direct sunlight and sources of ignition.[1]

e Recommended storage temperature for the powder is -20°C for long-term stability (up to 3
years).[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate personal protective equipment are essential to prevent
exposure.

Engineering Controls:

e Ensure adequate ventilation.[1]

e Provide accessible safety showers and eyewash stations.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side shields.[1]

» Hand Protection: Wear protective gloves.[1]

o Skin and Body Protection: Wear impervious clothing.[1]

o Respiratory Protection: Use a suitable respirator if dust or aerosols are generated.[1]

The following diagram outlines the recommended PPE for handling Naphthol AS-E.
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Recommended Personal Protective Equipment for Naphthol AS-E.

First-Aid Measures

In case of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek medical

attention.

[1](2](6]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of soap and
water. If skin irritation or rash

occurs, get medical help.

[1](2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a physician or
ophthalmologist.

[1](2]

Ingestion

Do NOT induce vomiting.
Wash out mouth with water.

Call a physician.

[1]

The logical flow for first-aid response is depicted in the diagram below.
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First-Aid Procedures for Naphthol AS-E Exposure.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1][2]
» Specific Hazards: May emit irritant fumes during combustion.[1]

o Protective Equipment: Wear a self-contained breathing apparatus and protective clothing.[1]

[2]
Accidental Release Measures:

o Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe
areas and ensure adequate ventilation.[1] Avoid breathing dust.[2]
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e Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter
drains or watercourses.[1][2]

» Containment and Cleaning: Cover drains.[2] For solids, sweep up and place in a suitable
container for disposal.[2] For solutions, absorb with an inert material (e.g., diatomite) and
dispose of contaminated material according to regulations.[1]

Stability and Reactivity

» Reactivity: No data available.[1]

o Chemical Stability: Stable under recommended storage conditions.[1]

» Possibility of Hazardous Reactions: No data available.[1]

» Conditions to Avoid: Direct sunlight and sources of ignition.[1]

» Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[1]

This guide is intended to provide comprehensive safety information for Naphthol AS-E. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Naphthol AS-E: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676967#naphthol-as-e-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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